2,7,10-Triazaspiro[5.6]dodecan-9-one dihydrochloride

• IUPAC Name: 2,7,10-triazaspiro[5.6]dodecan-9-one;dihydrochloride
• InChI: InChI=1S/C9H17N3O.2ClH/c13-8-6-12-9(3-5-11-8)2-1-4-10-7-9;;/h10,12H,1-7H2,(H,11,13);2*1H
• InChI Key: BTLUQQWJAUNWMP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNC(=O)CN2)CNC1.Cl.Cl
• Molecular Formula: C9H19Cl2N3O
• Molecular Weight: 256.17 g/mol

Description

2,7,10-Triazaspiro[5.6]dodecan-9-one dihydrochloride is a chemical compound with the molecular formula C9H17N3O·2HCl. It is a spirocyclic compound containing a triaza ring system, which is of interest in various fields of scientific research due to its unique structural properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,7,10-Triazaspiro[5.6]dodecan-9-one dihydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a suitable amine with a carbonyl compound to form the spirocyclic structure. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the cyclization process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to maximize yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

2,7,10-Triazaspiro[5.6]dodecan-9-one dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace certain functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; often performed in anhydrous conditions.

Substitution: Various nucleophiles such as amines or thiols; reactions may require catalysts or specific pH conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce amines or alcohols .

Scientific Research Applications

2,7,10-Triazaspiro[5.6]dodecan-9-one dihydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,7,10-Triazaspiro[5.6]dodecan-9-one dihydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3,7,10-Triazaspiro[5.6]dodecan-9-one dihydrochloride
• 2,7,10-Triazaspiro[5.6]dodecan-9-one

Uniqueness

2,7,10-Triazaspiro[5.6]dodecan-9-one dihydrochloride is unique due to its specific spirocyclic structure and the presence of multiple nitrogen atoms within the ring system. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for various research applications .